N~2~-(2,5-dimethoxyphenyl)-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~1~-(3-ethoxypropyl)glycinamide

• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonyl-2,5-dimethoxyanilino)-N-(3-ethoxypropyl)acetamide
• InChI: InChI=1S/C23H32N2O8S/c1-6-33-13-7-12-24-23(26)16-25(19-14-17(29-2)8-10-20(19)30-3)34(27,28)18-9-11-21(31-4)22(15-18)32-5/h8-11,14-15H,6-7,12-13,16H2,1-5H3,(H,24,26)
• InChI Key: UDDXCYNJQUSSKH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)CN(C1=C(C=CC(=C1)OC)OC)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C23H32N2O8S
• Molecular Weight: 496.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains two methoxyphenyl groups, a sulfonyl group, and an ethoxypropyl group attached to a glycinamide core. Methoxyphenyl groups are aromatic rings with methoxy (-OCH3) substituents, which can influence the compound’s reactivity and interactions. The sulfonyl group (-SO2-) is a common functional group in organic chemistry known for its stability and resistance to hydrolysis. The ethoxypropyl group and glycinamide core could potentially contribute to the compound’s solubility and bioactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings, a sulfonyl group, and an amide group would contribute to the compound’s overall shape and properties. The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The aromatic rings could participate in electrophilic aromatic substitution reactions, while the amide group could be involved in hydrolysis or condensation reactions. The sulfonyl group is typically quite stable and may not readily participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and functional groups would determine properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety measures should be taken when handling it. This includes using personal protective equipment and following proper storage and disposal procedures.

Future Directions

The potential applications and future directions for this compound would depend on its properties and bioactivity. It could potentially be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.